Cas no 61599-88-0 (Bicyclo[4.2.0]octa-1,3,5-triene, 7-chloro-)
61599-88-0 structure
Product Name:Bicyclo[4.2.0]octa-1,3,5-triene, 7-chloro-
Bicyclo[4.2.0]octa-1,3,5-triene, 7-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.2.0]octa-1,3,5-triene, 7-chloro-
- 7-chlorobicyclo[4.2.0]octa-1,3,5-triene
- 61599-88-0
- DTXSID60340939
- 7-Chlorobicyclo[4.2.0]octa-1,3,5-triene #
- AKOS004907662
- WTWLGTHCUYESQD-UHFFFAOYSA-N
- 1-chlorobenzocyclobutene
-
- Inchi: 1S/C8H7Cl/c9-8-5-6-3-1-2-4-7(6)8/h1-4,8H,5H2
- InChI Key: WTWLGTHCUYESQD-UHFFFAOYSA-N
- SMILES: ClC1C2C=CC=CC=2C1
Computed Properties
- Exact Mass: 138.02371
- Monoisotopic Mass: 138.0236279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Bicyclo[4.2.0]octa-1,3,5-triene, 7-chloro- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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